Cas no 2680747-77-5 (benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate)

• Product Name: benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate
• CAS No: 2680747-77-5
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 6024828
• PubChem ID: 165918451
• Update Time: 2025-06-30

benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680747-77-5
• benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate
• EN300-28284735

• Inchi： 1S/C12H12N4O4/c1-15-8-13-10(16(18)19)11(15)14-12(17)20-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,14,17)
• InChI Key： WKYNCPVYGXUCTR-UHFFFAOYSA-N
• SMILES： O(C(NC1=C([N+](=O)[O-])N=CN1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.08585488g/mol
• Monoisotopic Mass: 276.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate

Research Brief on Benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate (CAS: 2680747-77-5)

Benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate (CAS: 2680747-77-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound is characterized by the presence of a nitroimidazole moiety, which is known for its diverse pharmacological properties, including antimicrobial and anticancer activities. The carbamate functional group further enhances its reactivity and potential as a building block in the synthesis of more complex molecules. Recent studies have explored its role as an intermediate in the development of novel therapeutics targeting infectious diseases and cancer.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate and evaluated its stability under various conditions. The study highlighted the compound's robustness as a synthetic intermediate, with potential for scalable production. Additionally, preliminary biological assays indicated moderate inhibitory activity against certain bacterial strains, suggesting its utility in antimicrobial drug development.

Another significant finding comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a precursor in the synthesis of novel nitroimidazole derivatives. These derivatives exhibited promising activity against hypoxic tumor cells, a hallmark of aggressive cancers. The study underscored the potential of benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate as a key scaffold in the design of hypoxia-targeting anticancer agents.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions may include structural modifications to enhance selectivity and efficacy, as well as in vivo studies to validate its therapeutic potential. Collaborative efforts between chemists and biologists will be crucial in advancing this compound from the bench to the clinic.

In conclusion, benzyl N-(1-methyl-4-nitro-1H-imidazol-5-yl)carbamate (CAS: 2680747-77-5) represents a versatile and promising candidate in the realm of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for ongoing and future research, with potential applications spanning antimicrobial and anticancer therapies.